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Compound of Interest

Compound Name: DACN(Ms) hydrochloride

Cat. No.: B6286754 Get Quote

An In-depth Technical Guide to DACN(Ms) Hydrochloride

For researchers, scientists, and drug development professionals, this document serves as a

comprehensive technical guide on DACN(Ms) hydrochloride, a notable reagent in the field of

bioorthogonal chemistry. This guide outlines its chemical properties, its primary application as a

click chemistry reagent, and provides a generalized experimental workflow for its use.

Core Properties of DACN(Ms) Hydrochloride
DACN(Ms) hydrochloride is a chemical compound utilized in advanced bioconjugation

techniques. Its fundamental properties are summarized below.

Property Value Source

Molecular Formula C8H15ClN2O2S [1][2]

Molecular Weight 238.73 g/mol [1]

CAS Number 2331322-16-6 [1]

Application in Click Chemistry
DACN(Ms) hydrochloride is primarily recognized as a click chemistry reagent, specifically

containing a cyclononyne alkyne moiety.[3] Click chemistry refers to a class of reactions that

are rapid, selective, high-yield, and can be performed in benign solvents, often including water.
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[3] These characteristics make them exceptionally suitable for biological applications, a field

known as bioorthogonal chemistry, where reactions must occur in the complex environment of

a living system without interfering with native biochemical processes.[3]

DACN(Ms) hydrochloride exhibits high thermal stability, chemical stability, and water solubility,

which are advantageous properties for its use in aqueous biological systems.[3][4] Its high

reactivity in cycloaddition reactions makes it a valuable tool for researchers in various

applications, including drug delivery, imaging, and proteomics.[3]

Generalized Experimental Workflow: Azide-Alkyne
Cycloaddition
The most common application of cyclononyne-containing reagents like DACN(Ms)
hydrochloride is in copper-free click chemistry, specifically the strain-promoted azide-alkyne

cycloaddition (SPAAC). The following diagram illustrates a generalized workflow for labeling a

biomolecule of interest with a reporter tag using DACN(Ms) hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/dacn-ms-hydrochloride.html
https://www.medchemexpress.com/dacn-ms-hydrochloride.html
https://www.benchchem.com/product/b6286754?utm_src=pdf-body
https://www.medchemexpress.com/dacn-ms-hydrochloride.html
https://www.chemicalbook.com/SupplyInfo_2431871.htm
https://www.medchemexpress.com/dacn-ms-hydrochloride.html
https://www.benchchem.com/product/b6286754?utm_src=pdf-body
https://www.benchchem.com/product/b6286754?utm_src=pdf-body
https://www.benchchem.com/product/b6286754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6286754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biomolecule Preparation

Click Chemistry Reaction

Downstream Analysis

Biomolecule of Interest
(e.g., protein, nucleic acid)

Introduce Azide Group
(Metabolic labeling or chemical modification)

Purify Azide-Modified
Biomolecule

Combine Azide-Modified Biomolecule
with DACN(Ms) hydrochloride-Reporter

Incubate under
Physiological Conditions

Purify Labeled
Biomolecule

Analyze Labeled Biomolecule
(e.g., Fluorescence Microscopy, Western Blot)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6286754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological System

External Tools

Application

Signaling Pathway of Interest

Target Biomolecule
(Azide-Modified)

 contains

Bioorthogonal Labeling
(Click Reaction)

DACN(Ms) hydrochloride-
Reporter Conjugate

Visualization and Analysis
of Target Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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